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Compound of Interest

Compound Name: Nefopam-d3

Cat. No.: B12433405

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility and
recommended storage conditions for Nefopam-d3. The data presented is crucial for ensuring
the integrity and effective use of this compound in a research and development setting. While
specific quantitative solubility data for Nefopam-d3 is not widely available, this guide provides
detailed solubility data for its non-deuterated counterpart, Nefopam hydrochloride. The
solubility of deuterated compounds is generally considered to be very similar to their non-
deuterated analogues.

~ore E ies of Nef -d3 Hvdrochlorid

Property Value

Chemical Name Nefopam-d3 Hydrochloride
CAS Number 1346603-30-2

Molecular Formula C17H17DsCINO

Molecular Weight 292.82 g/mol

Solubility Data

The solubility of a compound is a critical parameter for a wide range of experimental
procedures, from in vitro assays to formulation development. The following tables summarize
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the known solubility of Nefopam hydrochloride in various solvents.

Table 1: Solubility of Nefopam Hydrochloride in Common Solvents at 25°C (298.15 K)

Solvent Solubility (mg/mL) Molar Solubility (mol/L)
Water 42[1] 0.145

DMSO 20[1] 0.069

Methanol Soluble

Ethanol Insoluble[1]

Table 2: Temperature-Dependent Solubility of Nefopam Hydrochloride in Various Solvents

A comprehensive study by Cao et al. (2023) determined the solubility of Nefopam
hydrochloride in eight different pure solvents at temperatures ranging from 273.15 K to 323.15
K. While the full data set from this study is not publicly available, it is a key reference for
detailed solubility information. The general trend observed is an increase in solubility with
increasing temperature.

Storage and Stability

Proper storage is essential to maintain the chemical integrity of Nefopam-d3.

Table 3: Recommended Storage Conditions for Nefopam-d3 Hydrochloride

Additional

Form Storage Temperature .
Recommendations

] Store in a dry, dark place in a
Solid (Powder) -20°C ) )
tightly sealed container.

Use an appropriate anhydrous
solvent. Prepare fresh

In Solvent -80°C solutions or store in small
aliquots to avoid repeated

freeze-thaw cycles.
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Deuterated compounds, in general, are stable and do not have a defined shelf life, as
deuterium is a stable isotope. However, proper storage is crucial to prevent contamination and
degradation of the molecule itself.

Experimental Protocols

Determination of Thermodynamic Solubility (Shake-
Flask Method)

The shake-flask method is a widely accepted technique for determining the thermodynamic
equilibrium solubility of a compound.

Objective: To determine the saturation solubility of Nefopam-d3 in a given solvent at a specific
temperature.

Materials:

o Nefopam-d3

» Solvent of interest

» Shaking incubator or water bath with temperature control

e Centrifuge

e HPLC or UV-Vis spectrophotometer for concentration analysis
e Volumetric flasks and pipettes

e Syringe filters (e.g., 0.22 pm)

Procedure:

e Add an excess amount of solid Nefopam-d3 to a known volume of the solvent in a sealed
flask. The excess solid should be clearly visible.

e Place the flask in a shaking incubator set to the desired temperature (e.g., 25°C or 37°C).
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o Agitate the mixture for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is
reached.

 After incubation, allow the suspension to settle.

o Carefully withdraw a sample of the supernatant and immediately filter it using a syringe filter
to remove any undissolved solid.

 Dilute the filtered solution to a suitable concentration for analysis.

o Determine the concentration of Nefopam-d3 in the diluted solution using a validated
analytical method (e.g., HPLC-UV).

Calculate the solubility of Nefopam-d3 in the solvent, taking into account the dilution factor.

Experimental Workflow for Solubility Determination
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Caption: Workflow for the shake-flask solubility determination method.

Degradation Pathway

Understanding the degradation pathway of Nefopam is crucial for assessing its stability and for
the identification of potential impurities. Studies on the forced degradation of Nefopam in acidic
and basic solutions have identified several degradation products. The initial and rate-
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determining step in both acidic and basic conditions appears to be the opening of the ether
linkage in the benzoxazocine ring.

Postulated Degradation Pathway of Nefopam
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Caption: Simplified degradation pathway of Nefopam under acidic and basic conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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